Cas no 88014-16-8 (2(1H)-Isoquinolinebutanol, 3,4-dihydro-)

2(1H)-Isoquinolinebutanol, 3,4-dihydro- structure
88014-16-8 structure
Product Name:2(1H)-Isoquinolinebutanol, 3,4-dihydro-
CAS No:88014-16-8
MF:C13H19NO
MW:205.296063661575
CID:648511
PubChem ID:13101555
Update Time:2025-04-19

2(1H)-Isoquinolinebutanol, 3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Isoquinolinebutanol, 3,4-dihydro-
    • 4-(3,4-dihydro-1H-isoquinolin-2-yl)butan-1-ol
    • 4-(3,4-Dihydroisoquinolin-2(1H)-yl)butan-1-ol
    • DTXSID50518185
    • A1-27818
    • 88014-16-8
    • Inchi: 1S/C13H19NO/c15-10-4-3-8-14-9-7-12-5-1-2-6-13(12)11-14/h1-2,5-6,15H,3-4,7-11H2
    • InChI Key: HBLNUTCPFINLKN-UHFFFAOYSA-N
    • SMILES: OCCCCN1CC2C=CC=CC=2CC1

Computed Properties

  • Exact Mass: 205.146664230g/mol
  • Monoisotopic Mass: 205.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 23.5Ų
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